Cas no 1213424-25-9 ((1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethylamine)

• Product Name: (1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethylamine
• CAS No: 1213424-25-9
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 2184359
• PubChem ID: 56971957
• Update Time: 2025-10-29

(1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethylamine
• (1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethanamine
• AKOS015924847
• (R)-2,2,2-Trifluoro-1-(2-methoxyphenyl)ethan-1-amine
• (1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethan-1-amine
• 1213424-25-9
• LMXVBSFRTBFWFN-MRVPVSSYSA-N

• Inchi： 1S/C9H10F3NO/c1-14-7-5-3-2-4-6(7)8(13)9(10,11)12/h2-5,8H,13H2,1H3/t8-/m1/s1
• InChI Key： LMXVBSFRTBFWFN-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C=CC=CC=1OC)N)(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethylamine

Introduction to (1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethylamine (CAS No. 1213424-25-9)

(1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1213424-25-9, belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive study in medicinal chemistry. The unique structural features of this compound, including its trifluoromethyl group and methoxyphenyl moiety, contribute to its distinct chemical and biological characteristics.

The< strong>trifluoromethyl group is a key structural element in many pharmaceutical compounds due to its ability to enhance metabolic stability and binding affinity. In the context of (1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethylamine, this group plays a crucial role in modulating the compound's pharmacokinetic profile. The presence of the< strong>methoxyphenyl substituent further influences the molecule's interactions with biological targets, potentially contributing to its therapeutic efficacy.

Recent advancements in drug discovery have highlighted the importance of chiral molecules in developing effective treatments. The stereochemistry of (1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethylamine, specifically the (1R) configuration, is critical for its biological activity. Studies have demonstrated that enantiomeric purity significantly impacts the pharmacological properties of a compound, and the precise stereochemical arrangement of this molecule is essential for its intended therapeutic use.

In the realm of medicinal chemistry, the synthesis and characterization of novel compounds like (1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethylamine are driven by the need for more effective and targeted therapies. Researchers have been exploring various synthetic pathways to optimize the production of this compound while maintaining high enantiomeric purity. These efforts are supported by advancements in analytical techniques that enable precise structural elucidation and purity assessment.

The< strong>pharmacological potential of (1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethylamine has been investigated in several preclinical studies. These studies suggest that the compound may exhibit properties relevant to treating various conditions, including neurological disorders and inflammatory diseases. The interaction between the< strong>methoxyphenyl group and biological targets appears to be a key factor in mediating its effects.

The< strong>Molecular Modeling and computational studies have been instrumental in understanding the binding mechanism of (1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethylamine. These simulations provide insights into how the compound interacts with its target proteins at an atomic level. Such detailed understanding is crucial for designing derivatives with enhanced efficacy and reduced side effects.

The< strong>Synthetic Chemistry aspects of this compound also warrant mention. The introduction of fluorine atoms into organic molecules often requires specialized synthetic strategies due to their reactivity and electronic properties. The synthesis of (1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethylamine involves multiple steps that must be carefully optimized to ensure high yield and purity.

In conclusion, (1R)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethylamine represents a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. The ongoing studies in this area continue to contribute valuable insights into drug design and development. As research progresses, it is expected that more applications for this compound will be uncovered.